Cas no 111454-68-3 (5-Bromo-2,3-dimethylpyrazine)
5-Bromo-2,3-dimethylpyrazine structure
Product Name:5-Bromo-2,3-dimethylpyrazine
CAS No:111454-68-3
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD12404946
CID:1038592
PubChem ID:53411135
Update Time:2025-04-20
5-Bromo-2,3-dimethylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2,3-dimethylpyrazine
- 2-BROMO-5,6-DIMETHYLPYRAZINE
- 5-Brom-2,3-dimethyl-pyrazin
- 5-bromo-2,3-dimethyl-pyrazine
- AK100474
- ANW-70207
- CTK8C3525
- KB-244890
- 5-BroMO-2.3-diMethyIpyrazine
- Pyrazine, 5-bromo-2,3-dimethyl-
- 2066AA
- ST24023884
- EN300-132920
- MFCD12404946
- A894740
- SCHEMBL11985907
- Y10500
- CS-0061385
- 111454-68-3
- DS-3534
- DB-253354
- DTXSID00696442
- AKOS016002784
- Z1416194403
- SY116293
- DTXCID00647191
-
- MDL: MFCD12404946
- Inchi: 1S/C6H7BrN2/c1-4-5(2)9-6(7)3-8-4/h3H,1-2H3
- InChI Key: LACACUPDGFABKK-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C)C(C)=N1
Computed Properties
- Exact Mass: 185.97931
- Monoisotopic Mass: 185.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 1.6
Experimental Properties
- PSA: 25.78
5-Bromo-2,3-dimethylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD097-100mg |
5-Bromo-2,3-dimethylpyrazine |
111454-68-3 | 97% | 100mg |
621CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD097-250mg |
5-Bromo-2,3-dimethylpyrazine |
111454-68-3 | 97% | 250mg |
1493CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD097-50mg |
5-Bromo-2,3-dimethylpyrazine |
111454-68-3 | 97% | 50mg |
276.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD097-200mg |
5-Bromo-2,3-dimethylpyrazine |
111454-68-3 | 97% | 200mg |
691.0CNY | 2021-07-13 | |
| Chemenu | CM130581-100mg |
5-bromo-2,3-dimethylpyrazine |
111454-68-3 | 95%+ | 100mg |
$88 | 2021-08-05 | |
| Chemenu | CM130581-250mg |
5-bromo-2,3-dimethylpyrazine |
111454-68-3 | 95%+ | 250mg |
$192 | 2021-08-05 | |
| Chemenu | CM130581-1g |
5-bromo-2,3-dimethylpyrazine |
111454-68-3 | 95%+ | 1g |
$480 | 2021-08-05 | |
| abcr | AB440442-250 mg |
5-Bromo-2,3-dimethylpyrazine, 95%; . |
111454-68-3 | 95% | 250MG |
€183.20 | 2023-07-18 | |
| abcr | AB440442-1 g |
5-Bromo-2,3-dimethylpyrazine, 95%; . |
111454-68-3 | 95% | 1g |
€388.80 | 2023-07-18 | |
| Chemenu | CM130581-250mg |
5-bromo-2,3-dimethylpyrazine |
111454-68-3 | 95%+ | 250mg |
$84 | 2023-03-04 |
5-Bromo-2,3-dimethylpyrazine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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